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Compound of Interest

Compound Name: BMS-196085

Cat. No.: B1667181 Get Quote

Essential Safety and Handling Guide for BMS-
196085
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of BMS-
196085, a sulfanilamide derivative and a potent, selective β3-adrenergic receptor agonist with

partial agonist activity at the β1 receptor.[1][2][3] Given that a specific Safety Data Sheet (SDS)

is not publicly available, a conservative approach assuming the compound is hazardous is

mandatory.[4] All procedures should be performed under the assumption that the compound

has unknown toxicity.

Hazard Assessment and Control
BMS-196085's classification as a sulfanilamide derivative suggests a potential for allergic

reactions in susceptible individuals.[5] As a β-adrenergic receptor agonist, it may exert

cardiovascular effects such as changes in heart rate and blood pressure.[6][7] Therefore,

minimizing exposure through all potential routes—inhalation, skin contact, ingestion, and

injection—is paramount.[4]

A hierarchy of controls must be implemented:
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Engineering Controls: These are the primary line of defense and are designed to remove the

hazard at the source.[4]

Chemical Fume Hood: All handling of BMS-196085 powder and preparation of solutions

must be conducted in a certified chemical fume hood.[4]

Ventilation: Ensure the laboratory has adequate general ventilation.

Safety Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Administrative Controls: These are work practices that reduce or prevent exposure.[4]

Restricted Access: Only trained and authorized personnel should have access to areas

where BMS-196085 is handled and stored.

Minimize Quantities: Use the smallest possible quantity of the compound for all

experiments.

Designated Area: All work with BMS-196085 should be performed in a designated and

clearly marked area.

Personal Protective Equipment (PPE): PPE is the final barrier of protection and must be

used in conjunction with engineering and administrative controls.[4]

Personal Protective Equipment (PPE) Summary
The following table summarizes the recommended PPE for handling BMS-196085.
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PPE Category Specification Purpose

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

To prevent skin contact with

the compound.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles

To protect against splashes

and airborne particles.

Body Protection
A lab coat (flame-resistant if

flammable solvents are used)

To protect personal clothing

and skin from contamination.

Respiratory Protection
A fit-tested N95 respirator

(minimum for handling solids)

To prevent inhalation of

airborne particles. A higher

level of protection, such as a

full-face respirator or a

powered air-purifying respirator

(PAPR), may be necessary if

there is a risk of aerosol

generation that cannot be

contained within a fume hood.

Foot Protection
Closed-toe, non-perforated,

and chemically resistant shoes
To protect feet from spills.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol provides a general methodology for preparing a stock solution of BMS-196085.

Compound Information:
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Property Value

Molecular Formula C₂₄H₂₆F₂N₂O₅S[8]

Molecular Weight 492.54 g/mol [8]

Appearance Powder[8]

Storage (Solid) -20°C for long-term storage[8][9]

Storage (Solution) -80°C is recommended[9]

Materials:

BMS-196085 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile tips

Procedure:

Pre-Weighing Preparation: Allow the vial containing BMS-196085 to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent moisture condensation.[4]

Calculation of Mass: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 492.54 g/mol * 1000 mg/g = 4.9254 mg

Weighing the Compound: In a chemical fume hood, carefully weigh the calculated amount of

BMS-196085 on an analytical balance. Transfer the weighed powder into a sterile

microcentrifuge tube.
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Dissolution: Add the appropriate volume of DMSO (in this case, 1 mL) to the microcentrifuge

tube containing the compound.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.[4] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[4] Clearly label each aliquot with

the compound name, concentration, solvent, and date of preparation. Store the aliquots at

-80°C.

Operational and Disposal Plans
Spill Response:

Minor Spill (within a fume hood): Use an appropriate absorbent material to contain the spill.

Decontaminate the area and dispose of the waste in a sealed, labeled container as

hazardous waste.

Major Spill: Evacuate the area immediately and alert laboratory personnel and the

institution's Environmental Health and Safety (EHS) office.

Waste Disposal:

All waste contaminated with BMS-196085, including disposable PPE, absorbent materials, and

empty containers, must be treated as hazardous waste.[10][11]

Waste Segregation: Collect all BMS-196085 waste in a dedicated, sealed, and clearly

labeled container.[11] Do not mix with other waste streams unless compatibility is known.[10]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the compound name (BMS-196085), the primary hazards (e.g., "Toxic"), and the date of

accumulation.[10]

Disposal: The final disposal of BMS-196085 waste must be handled by the institution's EHS

office or a certified hazardous waste disposal contractor.[11]
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Hazard Assessment

Hierarchy of Controls

Personal Protective Equipment (PPE) Selection

Operations and Disposal

Start: Handling a Novel Compound
(e.g., BMS-196085)

Is a specific
Safety Data Sheet (SDS)

available?

Follow SDS recommendations
for PPE and handling.

Yes

Assume high hazard potential.

No

End of Procedure

Assess known properties:
- Chemical Class (Sulfanilamide)

- Biological Activity (β-agonist)
- Physical Form (Solid/Liquid)

Implement Engineering Controls
(e.g., Fume Hood)

Implement Administrative Controls
(e.g., SOPs, Restricted Access)

Select PPE based on
conservative assessment

Minimum PPE:
- Double Gloves (Nitrile/Neoprene)

- Safety Goggles
- Lab Coat

- N95 Respirator (for solids)
- Closed-toe Shoes

Conduct work in
designated area

Dispose of all waste
as hazardous

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and PPE Selection for BMS-196085.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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